Cas no 300675-16-5 ((2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide)

• Product Name: (2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide
• CAS No: 300675-16-5
• MF: C₂₀H₁₄N₂O₃
• MW: 330.336764812469
• CID: 3932893
• PubChem ID: 697683
• Update Time: 2025-10-19

(2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-N-(2-hydroxyphenyl)-3-(5-phenyl-2-furanyl)-
• (Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)acrylamide
• (2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide
• F0353-0109
• SR-01000005750-1
• SR-01000005750
• 300675-16-5
• (Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide
• AKOS024575986

• Inchi： 1S/C20H14N2O3/c21-13-15(20(24)22-17-8-4-5-9-18(17)23)12-16-10-11-19(25-16)14-6-2-1-3-7-14/h1-12,23H,(H,22,24)
• InChI Key： BBFFPNFXWIOMIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1O)(=O)C(C#N)=CC1=CC=C(C2=CC=CC=C2)O1

Computed Properties

• Exact Mass: 330.10044231Da
• Monoisotopic Mass: 330.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.3Ų

Additional information on (2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide

The Chemical Compound CAS No 300675-16-5: (2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide

The compound with CAS No 300675-16-5, named (2Z)-2-cyano-N-(2-hydroxyphenyl)-3-(5-phenylfuran-2-yl)prop-2-enamide, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its conjugated system, which includes a cyano group, an amide functional group, and a substituted furan ring. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a bioactive molecule. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to novel therapeutic interventions. For instance, investigations into its antimicrobial properties have shown promising results, suggesting it could be developed into an effective antibiotic or antifungal agent.

The synthesis of (2Z)-cyano-N-(hydroxyphenyl)-furan-containing enamide involves a multi-step process that leverages advanced organic synthesis techniques. Key steps include the formation of the cyano group via cyanation reactions and the construction of the furan ring through cyclization processes. These methods ensure high purity and structural integrity, which are critical for downstream applications.

In terms of structural analysis, this compound exhibits interesting electronic properties due to its conjugated system. The cyano group acts as an electron-withdrawing substituent, while the hydroxyphenyl group introduces hydrophilicity, making it suitable for interactions in both polar and non-polar environments. The furan ring further enhances the molecule's stability and reactivity, making it a versatile building block for more complex structures.

The latest research has also focused on the photophysical properties of this compound. Studies have shown that it exhibits strong fluorescence under certain conditions, which could be exploited in sensing applications or as a component in optoelectronic devices.

In conclusion, CAS No 300675-16-5 represents a significant advancement in organic chemistry with its unique structure and diverse functional groups. Its potential applications span across multiple disciplines, making it a valuable compound for further exploration and development.